Cas no 78738-65-5 (N-{(R)-2-[2-acetylamino-O1-(1,2-dihydroxy-2-uridin-5'-yloxy-diphosphoryl)-2-deoxy-alpha-D-glucopyranose-3-yloxy]-propionyl}-L-alanine)

N-{(R)-2-[2-acetylamino-O1-(1,2-dihydroxy-2-uridin-5'-yloxy-diphosphoryl)-2-deoxy-alpha-D-glucopyranose-3-yloxy]-propionyl}-L-alanine structure
78738-65-5 structure
Product Name:N-{(R)-2-[2-acetylamino-O1-(1,2-dihydroxy-2-uridin-5'-yloxy-diphosphoryl)-2-deoxy-alpha-D-glucopyranose-3-yloxy]-propionyl}-L-alanine
CAS No:78738-65-5
MF:C23H36N4O20P2
MW:750.494269371033
CID:2071598
PubChem ID:3037124
Update Time:2025-04-21

N-{(R)-2-[2-acetylamino-O1-(1,2-dihydroxy-2-uridin-5'-yloxy-diphosphoryl)-2-deoxy-alpha-D-glucopyranose-3-yloxy]-propionyl}-L-alanine Chemical and Physical Properties

Names and Identifiers

    • N-{(R)-2-[2-acetylamino-O1-(1,2-dihydroxy-2-uridin-5'-yloxy-diphosphoryl)-2-deoxy-alpha-D-glucopyranose-3-yloxy]-propionyl}-L-alanine
    • N-{(R)-2-[2-Acetylamino-O1-(1,2-dihydroxy-2-uridin-5'-yloxy-diphosphoryl)-2-desoxy-alpha-D-glucopyranose-3-yloxy]-propionyl}-L-alanin
    • DTXSID401344469
    • uridine 5'-(3-(2-acetylamino-3-O-(2-(L-alaninocarboxy)ethyl)-2-deoxy-D-glucopyranosyl)dihydrogen diphosphate)
    • (2R)-2-{[(2S)-2-{[(2R,3R,4R,5S,6R)-2-({[({[(2S,3R,4R,5S)-3,4-dihydroxy-5-(4-hydroxy-2-oxo-1,2-dihydropyrimidin-1-yl)oxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)-5-hydroxy-3-[(1-hydroxyethylidene)amino]-6-(hydroxymethyl)oxan-4-yl]oxy}-1-hydroxypropylidene]amino}propanoate
    • (2S)-2-{[(2R)-2-{[(3R,4R,5S,6R)-2-({[({[(2R,3S,4R,5R)-3,4-dihydroxy-5-(4-hydroxy-2-oxo-1,2-dihydropyrimidin-1-yl)oxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)-5-hydroxy-3-[(1-hydroxyethylidene)amino]-6-(hydroxymethyl)oxan-4-yl]oxy}-1-hydroxypropylidene]amino}propanoic acid
    • uridine 5'-(3-{2-acetylamino-3-O-[2-(L-alaninocarboxy)ethyl]-2-deoxy-D-glucopyranosyl}dihydrogen diphosphate)
    • (2S)-2-(((2R)-2-((3R,4R,5S,6R)-3-acetamido-2-((((2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl)methoxy-hydroxyphosphoryl)oxy-hydroxyphosphoryl)oxy-5-hydroxy-6-(hydroxymethyl)oxan-4-yl)oxypropanoyl)amino)propanoic acid
    • (2S)-2-(((2R)-2-(((3R,4R,5S,6R)-2-(((((((2R,3S,4R,5R)-3,4-dihydroxy-5-(4-hydroxy-2-oxo-1,2-dihydropyrimidin-1-yl)oxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-5-hydroxy-3-((1-hydroxyethylidene)amino)-6-(hydroxymethyl)oxan-4-yl)oxy)-1-hydroxypropylidene)amino)propanoic acid
    • Q27102138
    • UDP-N-acetylmuramoyl-L-alanine
    • (2S)-2-[[(2R)-2-[(3R,4R,5S,6R)-3-acetamido-2-[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoyl]amino]propanoic acid
    • CHEBI:16932
    • 78738-65-5
    • (2R)-2-(((2S)-2-(((2R,3R,4R,5S,6R)-2-(((((((2S,3R,4R,5S)-3,4-dihydroxy-5-(4-hydroxy-2-oxo-1,2-dihydropyrimidin-1-yl)oxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-5-hydroxy-3-((1-hydroxyethylidene)amino)-6-(hydroxymethyl)oxan-4-yl)oxy)-1-hydroxypropylidene)amino)propanoate
    • Inchi: 1S/C23H36N4O20P2/c1-8(21(35)36)24-19(34)9(2)43-18-14(25-10(3)29)22(45-11(6-28)16(18)32)46-49(40,41)47-48(38,39)42-7-12-15(31)17(33)20(44-12)27-5-4-13(30)26-23(27)37/h4-5,8-9,11-12,14-18,20,22,28,31-33H,6-7H2,1-3H3,(H,24,34)(H,25,29)(H,35,36)(H,38,39)(H,40,41)(H,26,30,37)/t8-,9+,11-,12+,14-,15+,16-,17-,18-,20+,22-/m1/s1
    • InChI Key: NTMMCWJNQNKACG-XUOALAJISA-N
    • SMILES: N1(C(=O)NC(=O)C=C1)[C@H]1O[C@@H](CO[P@@](O[P@](O)(O[C@H]2O[C@H](CO)[C@@H](O)[C@H](O[C@H](C(N[C@H](C)C(O)=O)=O)C)[C@H]2NC(C)=O)=O)(O)=O)[C@H](O)[C@H]1O

Computed Properties

  • Exact Mass: 750.13981355Da
  • Monoisotopic Mass: 750.13981355Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 24
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 15
  • Complexity: 1400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.636
  • Topological Polar Surface Area: 356Ų

N-{(R)-2-[2-acetylamino-O1-(1,2-dihydroxy-2-uridin-5'-yloxy-diphosphoryl)-2-deoxy-alpha-D-glucopyranose-3-yloxy]-propionyl}-L-alanine Related Literature

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent